Cas no 40614-27-5 (4,4-dimethyl-3,4-dihydro-2H-1-benzopyran)
40614-27-5 structure
Product Name:4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
CAS No:40614-27-5
MF:C11H14O
MW:162.228263378143
MDL:MFCD17215721
CID:332943
PubChem ID:316763
Update Time:2025-10-05
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran,3,4-dihydro-4,4-dimethyl-
- 4,4-dimethyl-2,3-dihydrochromene
- 4,4-dimethylchroman
- 4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
- 4,4-dimethyl-3,4-dihydro-2H-chromene
- 4,4-dimethyl-3,4-dihydro-benzopyran
- 4,4-Dimethyl-chroman
- 4,4-dimethylchromane
- AC1L7UL5
- NSC245127
- SureCN2632863
- EN300-214403
- 40614-27-5
- DTXSID30311752
- NSC-245127
- AKOS033810317
- IZOJLZIGCQKKKH-UHFFFAOYSA-N
- Z1255441405
- SCHEMBL2632863
-
- MDL： MFCD17215721
- Inchi： 1S/C11H14O/c1-11(2)7-8-12-10-6-4-3-5-9(10)11/h3-6H,7-8H2,1-2H3
- InChI Key： IZOJLZIGCQKKKH-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(C)(C)CC1
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.978
- Boiling Point: 231.9°C at 760 mmHg
- Flash Point: 87.1°C
- Refractive Index: 1.507
- PSA: 9.23
- LogP: 2.74670
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D478885-10mg |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran |
40614-27-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D478885-50mg |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran |
40614-27-5 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D478885-100mg |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran |
40614-27-5 | 100mg |
$ 230.00 | 2022-06-05 | ||
| Enamine | EN300-214403-0.05g |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran |
40614-27-5 | 95.0% | 0.05g |
$101.0 | 2025-03-21 | |
| Enamine | EN300-214403-0.1g |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran |
40614-27-5 | 95.0% | 0.1g |
$152.0 | 2025-03-21 | |
| Enamine | EN300-214403-0.25g |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran |
40614-27-5 | 95.0% | 0.25g |
$216.0 | 2025-03-21 | |
| Enamine | EN300-214403-0.5g |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran |
40614-27-5 | 95.0% | 0.5g |
$407.0 | 2025-03-21 | |
| Enamine | EN300-214403-1.0g |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran |
40614-27-5 | 95.0% | 1.0g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-214403-2.5g |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran |
40614-27-5 | 95.0% | 2.5g |
$1034.0 | 2025-03-21 | |
| Enamine | EN300-214403-5.0g |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran |
40614-27-5 | 95.0% | 5.0g |
$1530.0 | 2025-03-21 |
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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